Cas no 2171850-83-0 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-fluorobenzoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-fluorobenzoic acid
• CAS No: 2171850-83-0
• MF: C₂₆H₂₃FN₂O₅
• MW: 462.469630479813
• CID: 6389654
• PubChem ID: 165526996
• Update Time: 2025-10-28

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-fluorobenzoic acid
• EN300-1493097
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5-fluorobenzoic acid
• 2171850-83-0

• Inchi： 1S/C26H23FN2O5/c27-16-11-12-23(21(14-16)25(31)32)29-24(30)10-5-13-28-26(33)34-15-22-19-8-3-1-6-17(19)18-7-2-4-9-20(18)22/h1-4,6-9,11-12,14,22H,5,10,13,15H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： JTWRKCVXUSZSJQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C(=O)O)C=1)NC(CCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 462.15910000g/mol
• Monoisotopic Mass: 462.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-fluorobenzoic acid

Recent Advances in the Study of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-fluorobenzoic acid (CAS: 2171850-83-0)

The compound 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-fluorobenzoic acid (CAS: 2171850-83-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and fluorobenzoic acid moiety, is being investigated for its potential applications in peptide synthesis, drug delivery systems, and targeted therapeutics. The unique structural features of this compound make it a promising candidate for various biomedical applications.

Recent studies have focused on the synthesis and characterization of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-fluorobenzoic acid, with particular emphasis on its stability, reactivity, and compatibility with other chemical entities. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), to elucidate its molecular structure and confirm its purity. These efforts are crucial for ensuring the reproducibility and reliability of subsequent biological studies.

One of the key findings from recent research is the compound's ability to serve as a versatile building block in solid-phase peptide synthesis (SPPS). The Fmoc group, a widely used protecting group in peptide chemistry, facilitates the stepwise assembly of peptide chains while minimizing side reactions. The incorporation of the fluorobenzoic acid moiety further enhances the compound's utility by enabling site-specific modifications and conjugation with other biomolecules. This dual functionality has opened new avenues for the development of peptide-based therapeutics and diagnostic tools.

In addition to its role in peptide synthesis, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-fluorobenzoic acid has shown promise in drug delivery applications. Preliminary studies suggest that the compound can be engineered to form self-assembling nanostructures, such as hydrogels and micelles, which can encapsulate and deliver therapeutic agents to specific tissues or cells. The fluorobenzoic acid component, in particular, has been explored for its potential to enhance the bioavailability and targeting efficiency of drug candidates.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic properties. Researchers are actively investigating strategies to improve its solubility, stability, and biocompatibility, which are critical for translational applications. Furthermore, the potential toxicity and immunogenicity of the compound and its derivatives are being rigorously evaluated to ensure their safety for clinical use.

In conclusion, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5-fluorobenzoic acid (CAS: 2171850-83-0) represents a valuable tool in chemical biology and pharmaceutical research. Its unique structural features and multifunctional properties make it a promising candidate for a wide range of applications, from peptide synthesis to drug delivery. Ongoing research efforts are expected to further elucidate its potential and address current limitations, paving the way for its eventual translation into clinical and industrial settings.